Cas no 676267-66-6 (2,3-Bis(hydroxymethyl)benzoic acid)

2,3-Bis(hydroxymethyl)benzoic acid structure
676267-66-6 structure
Product Name:2,3-Bis(hydroxymethyl)benzoic acid
CAS No:676267-66-6
MF:C9H10O4
MW:182.173303127289
CID:2798063
PubChem ID:22757716
Update Time:2025-04-21

2,3-Bis(hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID50628152
    • 2,3-Bis(hydroxymethyl)benzoic acid
    • SCHEMBL2176017
    • 676267-66-6
    • Inchi: 1S/C9H10O4/c10-4-6-2-1-3-7(9(12)13)8(6)5-11/h1-3,10-11H,4-5H2,(H,12,13)
    • InChI Key: CQRAQUMNKLKKFA-UHFFFAOYSA-N
    • SMILES: OCC1C(C(=O)O)=CC=CC=1CO

Computed Properties

  • Exact Mass: 182.05790880Da
  • Monoisotopic Mass: 182.05790880Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 77.8Ų
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